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Compound of Interest

Compound Name: Di-tert-butyl disulfide

Cat. No.: B089511

Essential Safety and Handling Guide for Di-tert-
butyl Disulfide

For researchers, scientists, and professionals in drug development, the safe handling of all
laboratory chemicals is paramount. This guide provides essential safety protocols, personal
protective equipment (PPE) recommendations, and disposal procedures for Di-tert-butyl
disulfide to ensure a secure laboratory environment.

Immediate Safety and Handling

Di-tert-butyl disulfide is a combustible liquid with a characteristic stench.[1][2] It is crucial to
handle this chemical in a well-ventilated area and keep it away from heat, sparks, open flames,
and hot surfaces.[1][2]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Always wear tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US) standards.[3] An eye wash station should be
readily accessible.[4]

o Skin Protection: Chemical-resistant gloves are mandatory. Viton® gloves with a thickness of
0.7 mm offer a breakthrough time of 480 minutes for full contact.[1] Nitrile rubber gloves
provide a shorter breakthrough time of 30 minutes.[1] It is recommended to wear fire/flame
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resistant and impervious clothing.[3] Contaminated clothing should be removed immediately
and washed before reuse.[3][4]

o Respiratory Protection: In most cases, respiratory protection is not required if work is
conducted in a well-ventilated area.[1] However, if aerosols are formed or if exposure limits
are exceeded, a full-face respirator approved by NIOSH should be used.[2][3]

Storage:

Store Di-tert-butyl disulfide in a tightly closed container in a dry, cool, and well-ventilated
place.[2] Keep it away from strong oxidizing agents, strong bases, strong reducing agents, and
peroxides.[2]

Quantitative Data for Di-tert-butyl Disulfide

Property Value Source
CAS Number 110-06-5 [1]
Molecular Weight 178.35 g/mol [5]
Appearance Light yellow liquid [1]
Odor Stench [11[2]
Boiling Point 198 - 204 °C/388.4-399.2 °F [2]
Melting Point -5°C/23°F [2]
Flash Point 67 °C/ 152.6 °F [2]
Specific Gravity 0.930 [2]
Vapor Pressure 2hPa @ 38 °C [2]
Decomposition Temperature > 200°C [2]

Emergency Procedures

Spill Response:
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In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources
of ignition.[2] Absorb the spill with an inert material such as sand, silica gel, or universal binder
and place it in a suitable, closed container for disposal.[4][6] Do not let the product enter drains.

[1]

Di-tert-butyl Disulfide Spill Response

Evacuate Area

:

Ensure Ventilation

:

Remove Ignition Sources

Prevent Entry into Drains

Absorb with Inert Material
(e.g., sand, Chemizorb®)

Place in Closed Container
for Disposal

Dispose as Hazardous Waste
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Click to download full resolution via product page
Caption: Workflow for handling a Di-tert-butyl disulfide spill.
First Aid:
 Inhalation: Move the person to fresh air.[1]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

[1]

o Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to
do. Continue rinsing.[1]

» Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if feeling
unwell.[1]

Disposal Plan

Waste material must be disposed of in accordance with national and local regulations.[1] Do
not mix with other waste.[1] Leave the chemical in its original container.[1] Uncleaned
containers should be handled as the product itself.[1] One method for disposal of sulfides is to
stir them into a sodium hypochlorite solution, allowing several days for the reaction to complete.
[5] Any toxic or flammable gases that may form must be safely drawn off.[5] The disposed
contents/container should be sent to an approved waste disposal plant.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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di-tert-butyl-disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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